Bioresponsive controlled release from mesoporous silica nanocontainers with glucometer readout†
Chemical Communications Pub Date: 2013-11-25 DOI: 10.1039/C3CC48453J
Abstract
A novel sensing platform for monitoring small molecules without the need for sample separation and washing is developed by using a commercialized personal glucose meter based on bioresponsive controlled release of glucose from aptamer-gated mesoporous silica nanocontainers.
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